Cas no 22509-51-9 (Benzamide, N-ethoxy-)

Benzamide, N-ethoxy- structure
Benzamide, N-ethoxy- structure
Product Name:Benzamide, N-ethoxy-
CAS No:22509-51-9
MF:C9H11NO2
MW:165.189142465591
CID:1413505
PubChem ID:3811105
Update Time:2025-04-20

Benzamide, N-ethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-ethoxy-
    • N-ethoxybenzamide
    • 2-ETHOXY BENZAMIDE
    • Benzamide,N-ethoxy
    • Benzhydroxamsaeure-aethylaether
    • ethyl benzohydroxamate
    • N-benzoyl-O-ethyl-hydroxylamine
    • N-ethoxy-benzamide
    • n-methyl-n-methoxy benzamide
    • O-ethyl benzoylhydroxamic acid
    • SCHEMBL1723352
    • 22509-51-9
    • A830834
    • SCHEMBL8773452
    • AKOS009129094
    • DTXSID20396755
    • Inchi: 1S/C9H11NO2/c1-2-12-10-9(11)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,10,11)
    • InChI Key: HMURKIUWFIQGOI-UHFFFAOYSA-N
    • SMILES: O(CC)NC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 165.07900
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 41.82000
  • LogP: 1.94270

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